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Compound of Interest

Compound Name: 2-Bromo-4-hydroxybenzonitrile

Cat. No.: B1282162 Get Quote

An In-Depth Technical Guide to the Melting Point of 2-Bromo-4-hydroxybenzonitrile

Abstract
This technical guide provides a comprehensive examination of the melting point of 2-Bromo-4-
hydroxybenzonitrile (CAS No: 82380-17-4), a critical physicochemical property for its

identification, purity assessment, and application in research and development. Authored from

the perspective of a Senior Application Scientist, this document synthesizes theoretical

principles with practical, field-proven methodologies. We will explore the significance of melting

point determination, present a detailed protocol using modern instrumentation, and discuss the

interpretation of experimental data. The guide is intended for researchers, chemists, and quality

control professionals who require a robust understanding and a reliable method for

characterizing this compound.

Introduction to 2-Bromo-4-hydroxybenzonitrile
2-Bromo-4-hydroxybenzonitrile is a substituted aromatic compound that serves as a valuable

building block in organic synthesis. Its molecular structure, featuring a nitrile, a hydroxyl, and a

bromine group on a benzene ring, makes it a versatile intermediate for the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical industries.

Accurate characterization of its physical properties is paramount for its effective use. Among

these, the melting point is a fundamental and highly informative parameter. It provides a quick

and cost-effective means to confirm the identity of the material and to gauge its purity.

Table 1: Physicochemical Properties of 2-Bromo-4-hydroxybenzonitrile
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Property Value Source

CAS Number 82380-17-4 [1][2][3]

Molecular Formula C₇H₄BrNO [1][2][4]

Molecular Weight 198.02 g/mol [1][4]

Appearance White to off-white solid [1]

Melting Point 151 °C [1]

Boiling Point (Predicted) 347.4 ± 32.0 °C [1]

Density (Predicted) 1.79 ± 0.1 g/cm³ [1]

pKa (Predicted) 6.88 ± 0.18 [1]

The Significance of Melting Point in Compound
Characterization
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase. For a pure substance, this transition occurs over a very narrow temperature

range, often referred to as a "sharp" melting point.[5] This characteristic sharpness is a direct

consequence of the uniform, well-ordered crystalline lattice structure.

The true value of melting point determination in a research and drug development setting lies in

its dual application:

Identification: Every pure crystalline compound has a characteristic melting point. While not

unique, it serves as a crucial data point, alongside spectroscopic data (NMR, IR, MS), for

confirming a compound's identity. A common verification technique is the "mixed melting

point" determination, where a 50:50 mixture of an unknown sample and a known, authentic

standard is analyzed.[6] If the unknown is identical to the standard, the mixture's melting

point will be sharp and unchanged. If they are different, the melting point will be depressed

and broadened.[6]

Purity Assessment: The presence of even small amounts of impurities disrupts the crystal

lattice, which requires less energy to break down.[6] This results in two observable effects: a
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depression of the melting point and a broadening of the melting range.[6] Therefore, a broad

melting range (typically greater than 2 °C) is a strong indicator of an impure sample. For a

high-purity sample of 2-Bromo-4-hydroxybenzonitrile, a sharp melting point around the

literature value is expected.

Experimental Determination of Melting Point
The following protocol describes a robust method for determining the melting point of 2-Bromo-
4-hydroxybenzonitrile using a modern digital melting point apparatus, such as a Vernier Melt

Station or similar equipment.[5] This approach offers superior accuracy, reproducibility, and

ease of use compared to traditional oil bath methods.

Apparatus and Materials
Apparatus: Digital Melting Point Apparatus (e.g., Vernier Melt Station, Stuart® SMP10, or

equivalent).

Capillary Tubes: Standard melting point capillary tubes (sealed at one end).

Sample: High-purity 2-Bromo-4-hydroxybenzonitrile.

Tools: Spatula, watch glass or weighing paper, tamping rod or glass tube for packing.

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves.

Safety Precautions
2-Bromo-4-hydroxybenzonitrile is a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled, and causes skin and serious eye irritation.[3][4]

Handling: Always handle the compound in a well-ventilated area or a chemical fume hood.[7]

Avoid generating dust.[7]

PPE: Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[8]

Spills: In case of a spill, avoid dust formation. Collect the material using appropriate methods

and dispose of it as hazardous waste.[7]
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First Aid: In case of contact, wash skin thoroughly with soap and water. For eye contact,

rinse cautiously with water for several minutes.[7] If inhaled, move the person to fresh air.[7]

Seek immediate medical attention if symptoms persist.

Detailed Experimental Protocol
Sample Preparation: Place a small amount of dry 2-Bromo-4-hydroxybenzonitrile powder

onto a clean watch glass. The sample must be completely dry, as residual solvent can

depress the melting point.

Capillary Tube Loading: Invert a capillary tube and press the open end into the powder. A

small amount of sample will be forced into the tube.

Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface to pack

the sample down.[5][9] Alternatively, drop the tube through a long, narrow glass tube onto the

benchtop to achieve tight packing.[6] The packed sample height should be no more than 2-3

mm for optimal heat transfer.[5]

Instrument Setup:

Ensure the digital melting point apparatus is clean and the heating block is at room

temperature.

Insert the packed capillary tube into one of the heating block slots.

Set the starting temperature to approximately 20 °C below the expected melting point

(e.g., set to 130 °C for a 151 °C expected value).

Determination of Melting Range:

Rapid Heating (Optional): For an unknown compound, a rapid heating rate (10-20 °C/min)

can be used to find an approximate melting point.[5] This is not necessary if the literature

value is known.

Slow Heating: When the temperature is within 10-15 °C of the expected melting point,

reduce the heating rate to 1-2 °C per minute.[6] A slow ramp rate is critical for an accurate

reading, allowing the temperature of the sample and the thermometer to equilibrate.
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Observation: Observe the sample closely through the magnifying lens.

Record T₁: Note the temperature at which the first drop of liquid appears. This is the

beginning of the melting range.

Record T₂: Note the temperature at which the last solid crystal melts completely. This is

the end of the melting range.

Post-Measurement:

Record the melting range (T₁ - T₂).

Allow the apparatus to cool before performing another measurement.

Dispose of the used capillary tube in a designated glass waste container. Never re-melt a

sample, as decomposition may have occurred.[9]

Experimental Workflow Diagram
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Caption: Workflow for determining the melting point of 2-Bromo-4-hydroxybenzonitrile.
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Data Interpretation and Expected Results
For a sample of 2-Bromo-4-hydroxybenzonitrile with a purity of 98% or higher, the expected

result is a sharp melting range.[1]

Expected Melting Point: The literature value is 151 °C.[1]

Ideal Melting Range: A high-purity sample should exhibit a melting range of 0.5-1.5 °C, for

example, 150.5 °C - 151.5 °C.

Indication of Impurity: If the observed melting range is broad (e.g., 145 °C - 149 °C) and the

upper limit is below the literature value, the sample is likely impure. The synthesis of 2-
Bromo-4-hydroxybenzonitrile often involves reactants like 2-bromo-4-methoxybenzonitrile

and reagents like boron tribromide, followed by purification via silica gel chromatography.[2]

Incomplete reaction or purification could leave starting materials or byproducts, leading to a

depressed and broadened melting range.

Conclusion
The melting point is a foundational characteristic of 2-Bromo-4-hydroxybenzonitrile,

providing essential information for identity confirmation and purity assessment. A reported

melting point of 151 °C serves as the benchmark for this compound.[1] By adhering to the

detailed experimental protocol outlined in this guide, researchers and scientists can reliably

determine this value, ensuring the quality and suitability of the material for downstream

applications. The observation of a sharp melting range close to the literature value provides a

high degree of confidence in the sample's integrity, a cornerstone of scientific and

developmental rigor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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